Cas no 1820716-53-7 (3-Fluoro-5-(1H-pyrrol-1-yl)benzoic acid)

• Product Name: 3-Fluoro-5-(1H-pyrrol-1-yl)benzoic acid
• CAS No: 1820716-53-7
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• MDL: MFCD16617291
• CID: 4785641
• Update Time: 2025-08-05

3-Fluoro-5-(1H-pyrrol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(1H-pyrrol-1-yl)benzoic acid

• MDL： MFCD16617291
• Inchi： 1S/C11H8FNO2/c12-9-5-8(11(14)15)6-10(7-9)13-3-1-2-4-13/h1-7H,(H,14,15)
• InChI Key： USALWPZBZYQFCF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(N2C=CC=C2)=CC(F)=C1

Additional information on 3-Fluoro-5-(1H-pyrrol-1-yl)benzoic acid

Introduction to 3-Fluoro-5-(1H-pyrrol-1-yl)benzoic acid (CAS No. 1820716-53-7)

3-Fluoro-5-(1H-pyrrol-1-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1820716-53-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of a fluoro substituent and a pyrrole moiety at the 5-position of the benzene ring. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The fluoro group at the 3-position of the benzene ring introduces a degree of electronic and steric modulation, which can significantly influence the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modify lipophilicity, making them invaluable in medicinal chemistry. In contrast, the 1H-pyrrol-1-yl substituent at the 5-position contributes to the compound's heterocyclic nature, which is often associated with enhanced bioactivity and selectivity in drug candidates.

This compound has been extensively studied in recent years due to its potential applications in the development of novel therapeutic agents. The benzoic acid core is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities. The introduction of both fluoro and pyrrole substituents into this scaffold suggests that 3-Fluoro-5-(1H-pyrrol-1-yl)benzoic acid may possess unique interactions with biological targets, making it an attractive scaffold for further derivatization and optimization.

Recent research has highlighted the importance of benzoic acid derivatives in the development of drugs targeting various diseases. For instance, studies have demonstrated that benzoic acid-based compounds can modulate enzyme activity, interact with receptor sites, and influence cellular signaling pathways. The presence of both fluoro and pyrrole groups in 3-Fluoro-5-(1H-pyrrol-1-yl)benzoic acid suggests that it may exhibit multiple modes of action, potentially increasing its therapeutic efficacy.

In addition to its potential as a lead compound, 3-Fluoro-5-(1H-pyrrol-1-yl)benzoic acid has been explored as an intermediate in synthetic chemistry. The reactive sites on the benzene ring and the heterocyclic pyrrole moiety provide multiple opportunities for further functionalization, allowing chemists to design more complex derivatives with tailored biological properties. This flexibility makes it a valuable building block for drug discovery efforts aimed at developing novel therapeutics.

The synthesis of 3-Fluoro-5-(1H-pyrrol-1-yl)benzoic acid involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. The introduction of fluorine atoms often requires specialized synthetic methodologies, such as metal-catalyzed cross-coupling reactions or halogen exchange processes. Similarly, the incorporation of the pyrrole ring necessitates careful consideration of reaction conditions to ensure high yield and purity.

One notable application of this compound is in the development of inhibitors for enzymes involved in metabolic pathways relevant to human health. For example, studies have shown that benzoic acid derivatives can modulate the activity of enzymes such as cytochrome P450 monooxygenases, which play crucial roles in drug metabolism. The unique structural features of 3-Fluoro-5-(1H-pyrrol-1-yl)benzoic acid may allow it to interact with these enzymes in novel ways, potentially leading to more effective inhibitors with improved selectivity.

Another area where this compound has shown promise is in the development of anti-inflammatory agents. Inflammation is a complex biological process involving multiple pathways and mediators. Benzoic acid derivatives have been reported to exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The presence of both fluoro and pyrrole groups in 3-Fluoro-5-(1H-pyrrol-1-yll)benzoic acid suggests that it may interact with multiple inflammatory targets, providing a rationale for its exploration as an anti-inflammatory therapeutic.

The pharmacological evaluation of 3-fluoro -5-(1H-pyrrol - 1 - yl ) ben zo ic ac id has revealed several interesting properties that make it a compelling candidate for further development. In vitro studies have demonstrated its ability to inhibit certain enzymes and modulate cellular signaling pathways at concentrations that are generally considered safe for therapeutic use. These findings suggest that this compound may have potential as a lead molecule for drug development.

In conclusion, 3-fl uro - 5 - ( 1 H - p y r r ol - 1 - yl ) b en z o i c ac id ( CAS No . 18 20 716 -53 -7 ) is a structurally unique and biologically active compound with significant potential in pharmaceutical research . Its combination o f flu ro and p y r r ol substit uents provides multiple opportunities fo r further derivatization , while its known bioactivity suggests tha t it may be useful i n developing no v e l therapeut ic agents . As research i n this area co ntinues , i t is likely tha t thi s compo und wi ll play an impo rtant role i n future drug disco very effo rts .